molecular formula C9H8N2O3 B1376320 3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid CAS No. 863564-77-6

3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

Cat. No. B1376320
CAS RN: 863564-77-6
M. Wt: 192.17 g/mol
InChI Key: QNGRDARNLFTZBH-UHFFFAOYSA-N
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Description

3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid is a chemical compound with the CAS Number: 863564-77-6 . It has a molecular weight of 192.17 . The IUPAC name for this compound is 3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8N2O3/c1-11-7-4-5 (8 (12)13)2-3-6 (7)10-9 (11)14/h2-4H,1H3, (H,10,14) (H,12,13) . This indicates the presence of a benzimidazole core structure with a carboxylic acid group at the 5-position and a methyl group at the 3-position .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the literature I retrieved.

Scientific Research Applications

Synthesis of Tricyclic Isoindoles and Thiazolo[3,2-c][1,3]benzoxazines

A study by Melo et al. (2004) in the field of organic chemistry involved the synthesis of novel tricyclic structures, including 3-methylene-2,5-dioxo-3H,9bH-oxazolo[2,3-a]isoindoles. This research contributes to the development of new compounds with potential applications in pharmaceuticals and materials science (Melo et al., 2004).

Antiallergic Activity in Benzopyrano[2,3-b]pyridines

Nohara et al. (1985) conducted research on antiallergic agents, synthesizing compounds from 4-oxo-4H-1-benzopyran-3-carbonitriles. These synthesized compounds showed promise as antiallergic agents in preclinical studies (Nohara et al., 1985).

Development of Thienopyrimidinones

Kucherenko et al. (2008) explored the synthesis of isomeric 2-(4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-ylmethyl)-benzoic acids. This work contributes to the development of new heterocyclic compounds, potentially useful in drug discovery (Kucherenko et al., 2008).

Anti-Inflammatory Activities of Thiazolo[3,2-a]pyrimidine Derivatives

A study by Tozkoparan et al. (1999) focused on synthesizing and testing the anti-inflammatory activities of certain thiazolo[3,2-a]pyrimidine derivatives. This research adds to the understanding of these compounds' potential therapeutic uses (Tozkoparan et al., 1999).

Structural Analysis of Azilsartan Methyl Ester

Li et al. (2015) conducted a study to determine the crystal structure of azilsartan methyl ester, which includes 3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid derivatives. This work is significant for understanding the molecular structure and properties of these compounds (Li et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

3-methyl-2-oxo-1H-benzimidazole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8N2O3/c1-11-7-4-5(8(12)13)2-3-6(7)10-9(11)14/h2-4H,1H3,(H,10,14)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QNGRDARNLFTZBH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C=CC(=C2)C(=O)O)NC1=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

192.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

863564-77-6
Record name 3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Add 1N sodium hydroxide (6.1 mL, 6.1 mmol) to a suspension of methyl 3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate (420 mg, 2.04 mmol) in methanol (10 mL). The suspension turned to a solution upon addition of 1N sodium hydroxide. Stir at 65° C. for 16 hours. Cool to room temperature then concentrate to remove the methanol. Extract the aqueous with ethyl acetate (5 mL). Acidify the aqueous with 2N hydrogen chloride (3 mL) to pH˜2. Concentrate the aqueous layer to a solid. Triturate the solid with water (3 mL). Filter the precipitate and dry under high vacuum to yield the title compound (234 mg, 59%) as a pale brown solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.28 (s, 3H), 7.01 (d, J=8.21 Hz, 1H), 7.57 (s, 1H), 7.63 (dd, J=8.11, 1.27 Hz, 1H), 11.19 (s, 1H), 12.60 (s, 1H).
Quantity
6.1 mL
Type
reactant
Reaction Step One
Quantity
420 mg
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
59%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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